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Compound of Interest

Compound Name: Fto-IN-10

Cat. No.: B12370325 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubility and preparation of Fto-IN-
10 for use in cell culture experiments. Fto-IN-10 is a potent inhibitor of the human fat mass and

obesity-associated protein (FTO), a demethylase enzyme. It has been shown to induce DNA

damage and autophagic cell death in cancer cell lines.

Chemical Properties and Solubility
Fto-IN-10 is a 1,8-naphthalimide derivative with a molecular weight of 388.42 g/mol . Its

inhibitory concentration (IC50) against the FTO enzyme is 4.5 µM. For effective use in cell-

based assays, it is crucial to prepare a stable stock solution. Due to its hydrophobic nature,

Fto-IN-10 is sparingly soluble in aqueous solutions but can be dissolved in organic solvents.

Table 1: Solubility and Properties of Fto-IN-10
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Property Value Source

Molecular Weight 388.42 g/mol [1][2][3]

IC50 (FTO) 4.5 µM [1][2][3]

Solubility in DMSO ≥ 50 mg/mL (128.7 mM)

Solubility in Ethanol
Not explicitly stated, likely

lower than DMSO

Solubility in Water Insoluble

Note: Specific quantitative solubility data for Fto-IN-10 is not readily available. The solubility in

DMSO is based on data for a structurally similar compound, FTO-IN-1 TFA. Researchers

should perform their own solubility tests.

Experimental Protocols
Preparation of Fto-IN-10 Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of Fto-IN-10 in dimethyl

sulfoxide (DMSO).

Materials:

Fto-IN-10 powder

Anhydrous/sterile dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Calculate the required mass of Fto-IN-10:
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To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 mg/g

Mass (mg) = 0.010 mol/L x 0.001 L x 388.42 g/mol x 1000 mg/g = 3.88 mg

Weighing Fto-IN-10:

Carefully weigh out 3.88 mg of Fto-IN-10 powder and place it in a sterile microcentrifuge

tube.

Dissolving in DMSO:

Add 1 mL of anhydrous/sterile DMSO to the microcentrifuge tube containing the Fto-IN-10
powder.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath) may aid in dissolution.

Storage:

Aliquot the 10 mM stock solution into smaller volumes (e.g., 20-50 µL) to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.
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Experimental Workflow: Fto-IN-10 Stock Solution Preparation
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Proposed Signaling Pathway of Fto-IN-10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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